Cas no 852471-13-7 (3-(Benzyloxy)-1H-pyrazole)

• Product Name: 3-(Benzyloxy)-1H-pyrazole
• CAS No: 852471-13-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD29054864
• CID: 4235261
• PubChem ID: 54056935
• Update Time: 2025-04-24

3-(Benzyloxy)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(phenylmethoxy)-
• 3-(benzyloxy)-1H-pyrazole
• 852471-13-7
• SY207280
• DB-165284
• EN300-245779
• 5-phenylmethoxy-1H-pyrazole
• Z2235789778
• E87930
• MFCD29054864
• CS-0379049
• 824-567-6
• AKOS033816287
• phenylmethyloxydiazole
• 5-(benzyloxy)-1H-pyrazole
• SCHEMBL1386973
• 3-benzyloxy-1H-pyrazole
• 3-(Benzyloxy)-1H-pyrazole

• MDL： MFCD29054864
• Inchi： 1S/C10H10N2O/c1-2-4-9(5-3-1)8-13-10-6-7-11-12-10/h1-7H,8H2,(H,11,12)
• InChI Key： LWXHLNHAYCDUGT-UHFFFAOYSA-N
• SMILES： N1C=CC(OCC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 174.079312947Da
• Monoisotopic Mass: 174.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.9Ų